Cas no 8076-73-1 (5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine)

• Product name: 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• CAS No: 8076-73-1
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 986063

5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• 4-amino-N-(5-methyloxazol-3-yl)benzenesulfonamide

• Inchi： 1S/C14H18N4O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15/h5-7H,4H2,1-3H3,(H4,15,16,17,18)
• InChI Key： IEDVJHCEMCRBQM-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(CC2=CC(OC)=C(OC)C(OC)=C2)C(N)=N1

Computed Properties

• Exact Mass: 543.19
• Monoisotopic Mass: 543.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 653
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212A^2